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Compound of Interest

Compound Name: PD-334581

Cat. No.: B15614767

For Immediate Release

This technical guide provides an in-depth overview of PD-334581, a potent and selective
inhibitor of MEK1. This document is intended for researchers, scientists, and drug development
professionals interested in the chemical properties, biological activity, and potential applications
of this compound.

Core Chemical and Physical Properties

PD-334581, with the CAS Number 548756-68-9, is a small molecule inhibitor belonging to the
class of morpholineethanamine derivatives.[1][2][3] Its chemical and physical properties are
summarized in the table below.
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Property Value Source
N-[5-[3,4-Difluoro-2-[(2-fluoro-
4-

IUPAC Name iodophenyl)amino]phenyl]-1,3, [1114]

4-oxadiazol-2-yl]-4-

morpholineethanamine

Molecular Formula

C20H19F3INsO2

[1112][41[5]

Molecular Weight

545.3 g/mol

[1](21[4]

SMILES Notation

FC1=CC(l)=CC=C1NC2=C(F)
C(F)=CC=C2C3=NN=C(NCCN
4CCOCC4)03

[4]

CAS Number

548756-68-9

[1](2][3]

Physical Form

Powder

[3]

Color White to yellow [3]

Purity >98% (HPLC) [1][4]

Storage Store at +4°C [1114]

Boiling Point 536.6+60.0 °C (Predicted) [3]

Density 1.676+0.06 g/cm3 (Predicted) [3]

pKa 6.57+0.10 (Predicted) [3]
Solubility

Proper dissolution is critical for in vitro and in vivo studies. The solubility of PD-334581 in

common laboratory solvents is detailed below.

Solvent Maximum Concentration Source
DMSO 100 mM (54.53 mg/mL) [1113114]
Ethanol 10 mM (5.45 mg/mL) [1][4]
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Biological Activity and Mechanism of Action

PD-334581 is a potent inhibitor of MEK1, a key kinase in the mitogen-activated protein kinase
(MAPK) signaling pathway.[1][4] It functions as an analog of PD 184352.[1][4] The MAPK
pathway is a critical intracellular signaling cascade that regulates a wide range of cellular
processes, including cell division, metabolism, and survival.[4]

The inhibitory activity of PD-334581 has been demonstrated in cellular assays. For instance, in
C26 colon carcinoma cells, PD-334581 inhibits MEK activity with an ICso value of 0.032 uM.[3]

Signaling Pathway

The diagram below illustrates the canonical MAPK/ERK signaling pathway, highlighting the
point of inhibition by PD-334581.
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PD-334581 inhibits MEK1 in the MAPK signaling cascade.
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Experimental Protocols

While specific, detailed experimental protocols are highly dependent on the experimental
system, the following provides a general guideline for preparing stock solutions of PD-334581.

Preparation of Stock Solutions

To prepare a stock solution of PD-334581, the following steps can be followed, based on its
molecular weight of 545.3 g/mol .[4]

Stock Solution Preparation

(Weigh PD-334581 powde) (Select appropriate solvent (e.g., DMSOD
Calculate required solvent volume for desired concentration
(Add solvent to powde)

GOrtex or sonicate to ensure complete dissolutior)

Store at appropriate temperature (+4°C for short-term)

Click to download full resolution via product page

A generalized workflow for preparing PD-334581 stock solutions.

Example Calculation for a 10 mM Stock Solution:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15614767?utm_src=pdf-body
https://www.benchchem.com/product/b15614767?utm_src=pdf-body
https://www.tocris.com/products/pd-334581_4824
https://www.benchchem.com/product/b15614767?utm_src=pdf-body-img
https://www.benchchem.com/product/b15614767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

To prepare 1 mL of a 10 mM stock solution in DMSO:
e Mass required: 10 mmol/L * 1 L/1000 mL * 1 mL * 545.3 g/mol = 0.005453 g = 5.453 mg
e Procedure: Weigh 5.453 mg of PD-334581 and dissolve it in 1 mL of DMSO.

For other concentrations, the following table can be used as a reference for the volume of
solvent to add to a specific mass of the compound.

Mass of PD-334581 1 mg 5 mg 10 mg
Volume for 1 mM 1.83 mL 9.17 mL 18.34 mL
Volume for 5 mM 0.37 mL 1.83 mL 3.67 mL
Volume for 10 mM 0.18 mL 0.92 mL 1.83 mL
Volume for 50 mM 0.04 mL 0.18 mL 0.37 mL

This data is based on a molecular weight of 545.3 g/mol . For batch-specific calculations,
always refer to the molecular weight provided on the product vial or Certificate of Analysis.[4]

Logical Relationship of Inhibition

The inhibitory action of PD-334581 on MEK1 has a direct downstream effect on the
phosphorylation and activation of ERK, which in turn affects gene expression. This logical
relationship is crucial for understanding its mechanism of action in a cellular context.
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Logical flow of MEK1 inhibition by PD-334581 and its downstream effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling PD-334581: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614767#pd-334581-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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